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CAS No.: 1990-24-5

Cat. No.: B1283104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(2-Hydroxy-5-propylphenyl)ethanone is a valuable substituted acetophenone derivative

that serves as a versatile building block in organic synthesis. Its ortho-hydroxy and para-propyl

functionalities provide a unique scaffold for the construction of a variety of heterocyclic

compounds and other complex organic molecules. This document provides detailed application

notes and experimental protocols for the use of 1-(2-hydroxy-5-propylphenyl)ethanone in the

synthesis of biologically relevant compounds, with a primary focus on the synthesis of

chalcones and flavonoids.

Synthesis of Chalcones via Claisen-Schmidt
Condensation
The most prominent application of 1-(2-hydroxy-5-propylphenyl)ethanone is in the synthesis

of 2'-hydroxychalcones through the Claisen-Schmidt condensation reaction. This reaction
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involves the base-catalyzed condensation of the ketone with an appropriate aromatic aldehyde.

The resulting chalcones are important intermediates for the synthesis of flavonoids and other

biologically active molecules.[1][2][3][4][5]

General Reaction Scheme:

1-(2-Hydroxy-5-propylphenyl)ethanone

+

Ar-CHO

2'-Hydroxy-5'-propylchalconeBase (e.g., KOH, NaOH)
Ethanol, rt or reflux

2'-Hydroxy-5'-propylchalcone Acid or Base
Heat 6-Propylflavanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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